2-Aminopyridine

• CAS No.: 504-29-0
• Product Name: 2-Aminopyridine
• Molecular Formula: C5H6N2; NH2C5H4N; C5H6N2
• Molecular Weight: 94.11 g/mol
• IUPAC Name: pyridin-2-amine
• Standard InChI: InChI=1S/C5H6N2/c6-5-3-1-2-4-7-5/h1-4H,(H2,6,7)
• Standard InChIKey: ICSNLGPSRYBMBD-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)N
• Canonical SMILES: C1=CC=NC(=C1)N
• Boiling Point: 399 to 410 °F at 760 mm Hg (NTP, 1992); 210.6 °C; 211 °C; 411°F
• Colorform: White leaflets or large colorless crystals; WHITE POWDER OR CRYSTALS; White powder, leaflets, or crystals.; Leaflets, or large crystals
• Density: 1.065 @ 20 °C/4 °C
• Flash Point: 198 °F (NTP, 1992); 68 °C, 154 °F (closed cup); 68 °C c.c.; 198°F; 154°F
• Melting Point: 138 to 140 °F (NTP, 1992); 57.5 °C; 58.1 °C; 58 °C; 137°F
• Physical Description: 2-aminopyridine appears as white powder or crystals or light brown solid. (NTP, 1992); COLOURLESS OR WHITE POWDER OR CRYSTALS WITH CHARACTERISTIC ODOUR.; White powder, leaflets, or crystals with a characteristic odor.
• Description: 2-aminopyridine appears as white powder or crystals or light brown solid. (NTP, 1992)
• Related CAS: 32654-45-8 (hydrochloride); 32654-45-8 (unspecified hydrochloride)
• Solubility: 10 to 50 mg/mL at 66° F (NTP, 1992); 9.46 M; Soluble in alcohol, benzene, ether, and hot petrol ether; >100 g/100 g water @ 20 °C; Soluble in ethanol, ethyl ether, and acetone; Water solubility: >100g/100mL at 20 °C; Solubility in water: very good; >100%
• Synonyms: 2-aminopyridine; alpha-aminopyridine; alpha-aminopyridine, hydrochloride; alpha-aminopyridine, mononitrate; alpha-aminopyridine, sulfate; ortho-aminopyridine
• Vapor Density: 3.25 (Air= 1); Relative vapor density (air = 1): 3.2
• Vapor Pressure: 0.8 mm Hg at 77 °F (NIOSH, 2016); Vapor pressure, kPa at 25 °C: 0.8; 0.8 mmHg; (77°F): 0.8 mmHg
• PubChem Compound: 10439
• Last Modified: Nov 11 2021